![molecular formula C26H22N4O2 B6281512 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide CAS No. 2191664-05-6](/img/no-structure.png)
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide
Overview
Description
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide (BMMPB) is an organic compound belonging to the class of benzamides. It is a colorless, crystalline solid with a melting point of 232–234°C. BMMPB has been found to possess several biological activities, including anti-inflammatory, anti-tumor, anti-oxidative, and anti-proliferative properties.
Mechanism of Action
The exact mechanism of action of 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are involved in the production of pro-inflammatory mediators. In addition, 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been shown to modulate the expression of various genes involved in inflammation and tumorigenesis.
Biochemical and Physiological Effects
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been shown to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide can inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes, as well as the expression of several genes involved in inflammation and tumorigenesis. In addition, 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been shown to possess anti-oxidative and anti-diabetic properties.
Advantages and Limitations for Lab Experiments
The use of 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide in laboratory experiments has several advantages. It is relatively easy to synthesize and can be readily extracted from natural sources. In addition, 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been shown to possess a variety of biochemical and physiological effects, making it a useful tool for studying the effects of inflammation and tumorigenesis. However, the exact mechanism of action of 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide is not yet fully understood, and further research is needed to elucidate its exact mode of action.
Future Directions
Future research on 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide should focus on further elucidating its mechanism of action and exploring its potential use in the treatment of various diseases. In addition, further studies are needed to investigate the long-term safety and efficacy of 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide as an anti-inflammatory and anti-tumor agent. Other potential areas of research include exploring the use of 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide in combination with other compounds to enhance its efficacy, as well as investigating its potential use as an antioxidant and anti-diabetic agent.
Synthesis Methods
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide can be synthesized by reacting 4-methylpyrimidine-2-carboxylic acid with benzamide in the presence of an acid catalyst. The reaction mixture is then heated to 120°C for 4 hours. The product is then extracted with ethyl acetate and purified by column chromatography.
Scientific Research Applications
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been used in a variety of scientific research applications. It has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In addition, 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide has been investigated for its potential use as an antioxidant and anti-inflammatory agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide involves the reaction of 4-methyl-2-aminopyrimidine with 3-(4-methylbenzoyl)benzoic acid to form 3-(4-methylpyrimidin-2-yl)benzoic acid. This intermediate is then reacted with 3-benzamidobenzoic acid and N-(3-(4-methylpyrimidin-2-yl)phenyl)-4-methylbenzamide to form the final product.", "Starting Materials": [ "4-methyl-2-aminopyrimidine", "3-(4-methylbenzoyl)benzoic acid", "3-benzamidobenzoic acid", "N-(3-(4-methylpyrimidin-2-yl)phenyl)-4-methylbenzamide" ], "Reaction": [ "4-methyl-2-aminopyrimidine is reacted with 3-(4-methylbenzoyl)benzoic acid in the presence of a coupling agent such as EDCI or DCC to form 3-(4-methylpyrimidin-2-yl)benzoic acid.", "3-(4-methylpyrimidin-2-yl)benzoic acid is then reacted with 3-benzamidobenzoic acid and N-(3-(4-methylpyrimidin-2-yl)phenyl)-4-methylbenzamide in the presence of a coupling agent and a base such as DIPEA or TEA to form the final product, 3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide." ] } | |
CAS RN |
2191664-05-6 |
Product Name |
3-benzamido-4-methyl-N-[3-(4-methylpyrimidin-2-yl)phenyl]benzamide |
Molecular Formula |
C26H22N4O2 |
Molecular Weight |
422.5 |
Purity |
98 |
Origin of Product |
United States |
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